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Compound of Interest

Compound Name: Dilauryl maleate

Cat. No.: B1606050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dilauryl maleate (CAS 2915-52-8) is a diester of maleic acid and lauryl alcohol.[1] Its chemical

structure, featuring a reactive carbon-carbon double bond and two long, hydrophobic lauryl

chains, makes it a versatile molecule with applications in various industrial fields. This technical

guide provides a comprehensive overview of its physicochemical properties, synthesis,

applications, and relevant experimental protocols.

Physicochemical Properties
A summary of the key physicochemical properties of Dilauryl maleate is presented in the table

below.
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Property Value Reference(s)

Molecular Formula C28H52O4 [2][3]

Molecular Weight 452.71 g/mol [2]

CAS Number 2915-52-8 [2]

IUPAC Name didodecyl (Z)-but-2-enedioate [4]

Appearance
White crystalline substance or

colorless to pale yellow liquid
[1][5]

Melting Point 28-29 °C [5]

Boiling Point 521.8 °C at 760 mmHg [1][6]

Density 0.921 g/cm³ [1][6]

Flash Point 245.2 °C [1][6]

Vapor Pressure 5.52E-11 mmHg at 25°C [1]

Refractive Index 1.463 [1]

Solubility
Soluble in most organic

solvents; insoluble in water.
[1][7]

Synthesis and Manufacturing
Dilauryl maleate is primarily synthesized via the esterification of maleic acid or its anhydride

with lauryl alcohol.[1] The reaction is typically acid-catalyzed. A critical parameter in the

synthesis is temperature control; to prevent isomerization of the maleate (cis isomer) to the less

desired fumarate (trans isomer), the reaction temperature should be maintained below 60°C.[5]

The synthesis can be conceptualized as a two-step process when starting from maleic

anhydride:

Monoesterification: The anhydride ring is opened by one equivalent of lauryl alcohol to form

the monoester, lauryl hydrogen maleate.
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Diesterification: A second equivalent of lauryl alcohol reacts with the monoester to form

dilauryl maleate.

Synthesis of Dilauryl Maleate from Maleic Anhydride.

Applications
The unique structural features of dilauryl maleate lend it to a variety of industrial applications.

Polymer Chemistry
Dilauryl maleate serves as a functional monomer in polymerization reactions. Its carbon-

carbon double bond allows it to be incorporated into polymer backbones via free-radical

polymerization, either as a homopolymer or, more commonly, as a copolymer with other

monomers like vinyl acetate.[8][9] The long lauryl chains impart flexibility and hydrophobicity to

the resulting polymer.

Plasticizer
As a plasticizer, dilauryl maleate is added to polymers, particularly polyvinyl chloride (PVC), to

increase their flexibility and durability.[1] Its low volatility and resistance to extraction by water

and oils make it a suitable choice for various applications.[1]

Pour Point Depressant
In the petroleum industry, dilauryl maleate and its copolymers are utilized as pour point

depressants for waxy crude oils. The long alkyl chains of dilauryl maleate can co-crystallize

with the paraffin wax in the oil, inhibiting the formation of large wax crystal networks and

thereby improving the oil's flowability at low temperatures.[4]

Experimental Protocols
Synthesis of Dilauryl Maleate
This protocol is a general guideline based on literature descriptions.[5]

Materials:

Maleic acid
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Lauryl alcohol

Sulfuric acid (concentrated, as catalyst)

Benzene (as solvent and for azeotropic removal of water)

Sodium bicarbonate solution (for neutralization)

Anhydrous sodium sulfate (for drying)

Ethanol (for recrystallization)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, dissolve

maleic acid and a molar excess of lauryl alcohol in benzene.

Add a catalytic amount of concentrated sulfuric acid.

Heat the mixture to reflux, ensuring the temperature of the reaction mixture does not exceed

60°C to prevent isomerization.

Continuously remove the water formed during the reaction using the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Wash the organic phase with a saturated sodium bicarbonate solution to neutralize the acidic

catalyst, followed by washing with water.

Dry the organic phase over anhydrous sodium sulfate.

Remove the solvent by rotary evaporation.

Recrystallize the crude product from ethanol to obtain pure dilauryl maleate.

Workflow for the synthesis of Dilauryl Maleate.
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Copolymerization with Vinyl Acetate
This protocol describes a general procedure for the free-radical copolymerization of dilauryl
maleate with vinyl acetate.[8]

Materials:

Dilauryl maleate

Vinyl acetate (inhibitor removed)

Benzoyl peroxide (or other suitable radical initiator)

Toluene (or other suitable solvent)

Methanol (for precipitation)

Procedure:

In a reaction vessel equipped with a reflux condenser and a nitrogen inlet, dissolve dilauryl
maleate and vinyl acetate in toluene.

De-gas the solution by bubbling nitrogen through it for at least 30 minutes.

Add the desired amount of benzoyl peroxide.

Heat the reaction mixture to the desired temperature (e.g., 70-80°C) under a nitrogen

atmosphere.

Allow the polymerization to proceed for the desired time, monitoring the viscosity.

Cool the reaction mixture to room temperature.

Precipitate the copolymer by slowly adding the reaction mixture to a large excess of

methanol with vigorous stirring.

Filter the precipitated polymer and wash it with methanol.

Dry the copolymer in a vacuum oven at a moderate temperature.
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Performance Evaluation as a Pour Point Depressant
The effectiveness of dilauryl maleate as a pour point depressant can be evaluated using

standardized ASTM methods.[1][2][10]

Method: ASTM D5853 - Standard Test Method for Pour Point of Crude Oils.[1]

Principle: This method determines the temperature at which a crude oil sample ceases to flow

under specified cooling conditions. The addition of a pour point depressant is expected to lower

this temperature.

Procedure Outline:

Prepare a stock solution of dilauryl maleate in a suitable solvent if it is not directly soluble in

the crude oil.

Add a specified concentration of the dilauryl maleate solution to the crude oil sample.

Thoroughly homogenize the mixture.

Determine the pour point of the treated crude oil sample according to the procedures

outlined in ASTM D5853.[1]

Compare the pour point of the treated sample with that of the untreated crude oil to

determine the pour point depression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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